Cas no 38412-47-4 (4H-1-Benzopyran-4-one, 7-hydroxy-2,5-dimethyl-)

• Product Name: 4H-1-Benzopyran-4-one, 7-hydroxy-2,5-dimethyl-
• CAS No: 38412-47-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1489517
• PubChem ID: 5316891
• Update Time: 2025-04-21

4H-1-Benzopyran-4-one, 7-hydroxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-2,5-dimethyl-
• Altechromone A
• 7-hydroxy-2,5-dimethylchromen-4-one
• 7-Hydroxy-2
• 2,5-Dimethyl-7-hydroxychromone
• 68L85KAC8Q
• Q4736228
• 2,5-Dimethyl-7-oxidanyl-chromen-4-one
• 2,5-Dimethyl-7-hydroxychromenone
• 2,5Dimethyl7hydroxy chromone
• CHEBI:173911
• DTXSID20415713
• 38412-47-4
• 7-hydroxy-2,5-dimethylchromone
• 7-Hydroxy-2,5-dimethyl-4H-chromen-4-one
• SCHEMBL18096537
• CRNGFKXWIYTEPH-UHFFFAOYSA-N
• HY-134241
• 7-Hydroxy-2,5-dimethyl-4H-chromone
• 7-Hydroxy-2,5-dimethyl-4H-1-benzopyran-4-one
• CS-0140509
• AKOS022643238
• 7-Hydroxy-2,5-dimethyl-4H-chromen-4-one #
• CHEMBL509319
• DA-60956

• Inchi： 1S/C11H10O3/c1-6-3-8(12)5-10-11(6)9(13)4-7(2)14-10/h3-5,12H,1-2H3
• InChI Key： CRNGFKXWIYTEPH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=C1C=C(C=C2C)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 374.3±42.0 °C at 760 mmHg
• Flash Point: 152.2±21.4 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4H-1-Benzopyran-4-one, 7-hydroxy-2,5-dimethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether